Cas no 24769-58-2 (Thyrotropin-Releasing Hormone (TRH), Free Acid)

• Product Name: Thyrotropin-Releasing Hormone (TRH), Free Acid
• CAS No: 24769-58-2
• MF: C₁₆H₂₁N₅O₅
• MW: 363.368443250656
• MDL: MFCD00038638
• CID: 257859
• PubChem ID: 10428784
• Update Time: 2025-09-27

Thyrotropin-Releasing Hormone (TRH), Free Acid Chemical and Physical Properties

Names and Identifiers

• L-Proline,5-oxo-L-prolyl-L-histidyl-
• Protirelin
• PYR-HIS-PRO-OH
• Thyrotropin releasing hormone
• TRH (free acid)
• TRH (free acid), Protirelin (free acid)
• EpiderMal Dipeptide, EDP
• Glp-His-Pro-OH
• L-Pyroglutamyl-L-histidyl-L-prolin
• N-[(S)-5-oxopyrrolidin-2-ylcarbonyl]glycine
• N-L-Pyroglutamyl-glycin
• N-L-pyroglutamyl-glycine
• PGLU-GLY-OH
• pGlu-His-Pro-OH
• pyroglutamylglicine
• pyroglutamylglycine
• pyro-L-Glu-L-His-L-Pro-OH
• thyrotropin-releasing hormone-OH
• Acid thyroliberin
• Acid-TRH
• Deamidated TRH
• Deamido-TRH
• Deamido-thyrotropin-releasing factor
• Deamino-thyrotropin releasing hormone
• L-Pyroglutamyl-L-histidyl-L-proline
• TRH acid
• TRH-OH
• TRH-free acid
• Thyrotropin-Releasing Hormone (TRH), Free Acid
• L-Proline, 5-oxo-L-prolyl-L-histidyl-
• pGlu-His-Pro amide
• MFCD00038638
• D-His-Protirelin
• A-42872
• CHEMBL3904583
• HY-P1529
• (S)-1-((S)-3-(1H-imidazol-4-yl)-2-((S)-5-oxopyrrolidine-2-carboxamido)propanoyl)pyrrolidine-2-carboxylic acid
• PGlu-3-methyl-His-Pro-NH2
• SCHEMBL9474691
• MS-25778
• CS-0044793
• 24769-58-2
• (2S)-1-[(2S)-3-(1H-imidazol-5-yl)-2-[[(2S)-5-oxopyrrolidine-2-carbonyl]amino]propanoyl]pyrrolidine-2-carboxylic acid
• (2S)-1-[(2S)-3-(1H-IMIDAZOL-4-YL)-2-{[(2S)-5-OXOPYRROLIDIN-2-YL]FORMAMIDO}PROPANOYL]PYRROLIDINE-2-CARBOXYLIC ACID

• MDL： MFCD00038638
• Inchi： 1S/C16H21N5O5/c22-13-4-3-10(19-13)14(23)20-11(6-9-7-17-8-18-9)15(24)21-5-1-2-12(21)16(25)26/h7-8,10-12H,1-6H2,(H,17,18)(H,19,22)(H,20,23)(H,25,26)/t10-,11-,12-/m0/s1
• InChI Key： ITYONPBTNRIEBA-SRVKXCTJSA-N
• SMILES： O=C([C@H](CC1=CN=CN1)NC([C@@H]1CCC(N1)=O)=O)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 363.15443
• Monoisotopic Mass: 363.154269
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.3
• Topological Polar Surface Area: 141

Experimental Properties

• Density: 1.461±0.06 g/cm3 (20 ºC 760 Torr),
• Refractive Index: 1.741
• Solubility: Slightly soluble (5.1 g/l) (25 º C),
• PSA: 144.49
• LogP: 2.76740

Thyrotropin-Releasing Hormone (TRH), Free Acid Security Information

• WGK Germany：3
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides
• Other Chemical Reagents